![molecular formula C20H20N2O2 B2357716 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione CAS No. 902862-00-4](/img/structure/B2357716.png)
1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is also known as MMB-FUBINACA, a synthetic cannabinoid that has been found to have a high affinity for the CB1 and CB2 receptors in the brain.
Mechanism of Action
The mechanism of action of 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione is similar to that of other synthetic cannabinoids. It binds to the CB1 and CB2 receptors in the brain, which are responsible for regulating various physiological and psychological functions. This binding leads to the activation of these receptors, which can result in a wide range of effects such as altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione are still being studied. However, it has been found to have similar effects to other synthetic cannabinoids, including increased heart rate, blood pressure, and body temperature. It can also cause hallucinations, paranoia, and anxiety in some individuals.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione in lab experiments is that it is a well-characterized compound that can be used as a reference standard. This allows for accurate identification and quantification of synthetic cannabinoids in biological samples. However, one limitation is that its effects on the brain and behavior are still not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione. One direction is to investigate its effects on different brain regions and cell types to better understand its mechanism of action. Another direction is to explore its potential therapeutic applications, such as in the treatment of pain or anxiety. Additionally, research could be conducted to develop new synthetic cannabinoids with improved safety and efficacy profiles.
Conclusion:
1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the effects and potential applications of this compound.
Synthesis Methods
The synthesis method of 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione involves the use of various chemicals and reagents. The process begins with the reaction of 2-methylbenzyl chloride with 4-methylbenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then treated with 2,3-dichloropyrazine to form the final product, 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione. The purity and yield of the final product can be improved by using different solvents and reaction conditions.
Scientific Research Applications
1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione has been used in various scientific research applications. One of the most common applications is in the field of pharmacology, where it is used as a reference standard for the identification and quantification of synthetic cannabinoids in biological samples. It has also been used in studies to investigate the effects of synthetic cannabinoids on the brain and behavior.
properties
IUPAC Name |
1-[(2-methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2/c1-15-7-9-17(10-8-15)13-21-11-12-22(20(24)19(21)23)14-18-6-4-3-5-16(18)2/h3-12H,13-14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCORPMZQKWZOSY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=CN(C(=O)C2=O)CC3=CC=CC=C3C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.